BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for MDL-800 in
Mouse Studies

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MDL-800

Cat. No.: B608947

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of MDL-800, a selective
allosteric activator of Sirtuin 6 (SIRT6), in murine research models. The information compiled
herein is intended to guide researchers in designing and executing in vivo studies to explore
the therapeutic potential of MDL-800 across various disease areas.

Introduction

MDL-800 is a potent and selective small-molecule activator of SIRT6, a NAD+-dependent
deacetylase.[1][2] SIRT6 plays a crucial role in a multitude of cellular processes, including DNA
repair, inflammation, metabolism, and aging.[3][4] By allosterically activating SIRT6, MDL-800
enhances its deacetylase activity, leading to the downstream regulation of key signaling
pathways.[1][5] This has positioned MDL-800 as a valuable tool for investigating the
therapeutic potential of SIRT6 activation in preclinical mouse models of diseases such as
cancer, inflammatory conditions, and age-related disorders.[3][6][7]

Mechanism of Action

MDL-800 functions by binding to an allosteric site on the SIRT6 enzyme, which enhances its
catalytic efficiency.[5][6] This activation leads to the deacetylation of both histone and non-
histone protein substrates. Key targets include Histone H3 at lysine 9 (H3K9ac) and lysine 56
(H3K56ac).[5][8] The modulation of these epigenetic marks results in the regulation of gene
expression and the activity of various signaling pathways. Notably, MDL-800 has been shown
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to suppress the NF-kB pathway, thereby reducing inflammation, and to inhibit the MAPK/ERK
pathway, which is implicated in cancer cell proliferation.[8][9]

Signaling Pathways

Below are diagrams illustrating the key signaling pathways modulated by MDL-800.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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